Methyl 3-iodo-4-(pyrrolidin-1-ylmethyl)benzoate
Overview
Description
“Methyl 3-iodo-4-(pyrrolidin-1-ylmethyl)benzoate” is a chemical compound with the molecular formula C13H16INO2 . It has an average mass of 345.176 Da and a monoisotopic mass of 345.022552 Da . This compound is also known by its IUPAC name, "Methyl 3-iodo-4-(1-pyrrolidinylmethyl)benzoate" .
Molecular Structure Analysis
The molecular structure of “Methyl 3-iodo-4-(pyrrolidin-1-ylmethyl)benzoate” consists of 13 carbon atoms, 16 hydrogen atoms, 1 iodine atom, 1 nitrogen atom, and 2 oxygen atoms . The exact linear structure formula is not provided in the search results .Physical And Chemical Properties Analysis
“Methyl 3-iodo-4-(pyrrolidin-1-ylmethyl)benzoate” has a molecular weight of 345.18 . Other physical and chemical properties such as boiling point, melting point, solubility, and stability are not provided in the search results .properties
CAS RN |
1131614-56-6 |
|---|---|
Molecular Formula |
C13H16INO2 |
Molecular Weight |
345.18 g/mol |
IUPAC Name |
methyl 3-iodo-4-(pyrrolidin-1-ylmethyl)benzoate |
InChI |
InChI=1S/C13H16INO2/c1-17-13(16)10-4-5-11(12(14)8-10)9-15-6-2-3-7-15/h4-5,8H,2-3,6-7,9H2,1H3 |
InChI Key |
UOJAHYKURPKSQU-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC(=C(C=C1)CN2CCCC2)I |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)CN2CCCC2)I |
Origin of Product |
United States |
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